2-(6-Bromo-3-pyridyl)-1,1,1-trifluoro-2-propanol

• IUPAC Name: 2-(6-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• InChI: InChI=1S/C8H7BrF3NO/c1-7(14,8(10,11)12)5-2-3-6(9)13-4-5/h2-4,14H,1H3
• InChI Key: NSUFGFMEOJIOOW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CN=C(C=C1)Br)(C(F)(F)F)O
• Molecular Formula: C8H7BrF3NO
• Molecular Weight: 270.05 g/mol

Description

2-(6-Bromo-3-pyridyl)-1,1,1-trifluoro-2-propanol, also known as BPP, is a synthetic organic compound that is widely used in laboratories for various scientific research applications. BPP is a brominated heterocyclic compound with a trifluoropropanol group, and is an important intermediate in the synthesis of several biologically active compounds. BPP is a versatile compound that is used in pharmaceutical and biochemical research, as well as in the synthesis of various organic compounds.

Scientific Research Applications

Photodissociation Dynamics Studies

• Research on similar compounds, such as 3-bromo-1,1,1-trifluoro-2-propanol, has focused on understanding photodissociation dynamics. This involves studying the behavior of molecules when they absorb light and subsequently break down. Such research contributes significantly to the understanding of molecular behavior under certain conditions, which is crucial in fields like atmospheric chemistry and photophysics (Indulkar et al., 2011).

Synthesis of Optically Active Compounds

• Studies have shown that similar pyridyl alcohols can be used in the synthesis of optically active compounds, such as 1-(2-, 3-, and 4-pyridyl)propanols. These compounds are synthesized through catalyzed asymmetric addition of dialkylzinc to pyridinecarboxaldehydes. This application is essential in the field of stereochemistry and for the production of chiral molecules used in various industries (Ishizaki & Hoshino, 1994).

Chemical Fixation of CO2

• Similar compounds, like 3-Bromo-1,1,1-trifluoro-2-propanol, have been utilized in chemical fixation processes of CO2 with epoxides to form cyclic carbonates. This application is significant for environmental chemistry, particularly in efforts to reduce atmospheric CO2 levels and create valuable chemicals (Ma et al., 2020).

Synthesis of Heteromacrocycles

• There has been research into the synthesis of heteromacrocycles incorporating pyridino subheteromacrocyclic moieties. These compounds have potential applications in materials science and pharmaceuticals, where specific macrocyclic structures are of interest (Sauer, 1976).

Kinetics of Oxidation Reactions

• Research into the kinetics of oxidation of secondary alcohols, including trifluoro-2-propanol compounds, has been conducted. This research is crucial in understanding the chemical behavior of these compounds under oxidative conditions, which has implications in organic synthesis and industrial chemistry (Norcross et al., 1997).